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Compound of Interest

Compound Name: 1-Methylindene, (R)-

Cat. No.: B15469689

This technical guide provides a comprehensive overview of the key physical properties of 1-
Methylindene, with a focus on its boiling and melting points. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Physical and Chemical Properties of 1-Methylindene

1-Methylindene is an aromatic hydrocarbon with the molecular formula Ci0H10 and a molecular
weight of 130.19 g/mol .[1][2] It is a colorless liquid at room temperature.[3] The key physical
properties of 1-Methylindene are summarized in the table below.
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Property Value Reference
Boiling Point 199 °C at 760 mmHg [1112114115]
~180 °C [2]

Melting Point 80 °C (estimate) [1]

Density 0.987 g/cm? [1112]
1.0+0.1 g/cm3 [5]

Flash Point 76.7 °C [1]

77 °C [4]

Refractive Index 1.561 [1]

1.5587 [2]

Vapor Pressure

0.493 mmHg at 25°C

[1]

Molecular Formula

C1oH1o0

[1](2]

Molecular Weight

130.19 g/mol

[1]2]

Experimental Protocols for Physical Property

Determination

The following sections detail the standard methodologies for determining the boiling and

melting points of organic compounds like 1-Methylindene.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This physical property is a crucial indicator of a compound's purity, with pure crystalline

solids typically exhibiting a sharp melting point over a narrow range (0.5-1.0°C).[1] The

presence of impurities generally leads to a depression and broadening of the melting range.[1]

A common and effective method for determining the melting point is the capillary tube method,

often performed using a melting point apparatus or a Thiele tube.[1]

Capillary Tube Method Protocol:
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» Sample Preparation: A small amount of the solid organic compound is finely powdered.[3] A
capillary tube, sealed at one end, is filled with the powdered sample to a height of 2-3 mm by
tapping the sealed end on a hard surface.[3][6]

o Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the sample
is level with the thermometer's bulb.[3] This assembly is then placed in a heating bath (like
an oil bath in a Thiele tube) or a metal block heating apparatus.[1]

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, especially when approaching the expected melting point.[1]

o Data Recording: Two temperatures are recorded:
o Tai: The temperature at which the first drop of liquid appears.[3]

o T2: The temperature at which the entire solid sample has completely melted into a liquid.

[3]

» Melting Point Range: The melting point is reported as the range between T1 and T2.[5] For
accurate results, the determination should be repeated at least once.[1]

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[7] Similar to the melting point, the boiling point is a
characteristic physical property that can be used for identification and purity assessment.[4]

A micro-scale method for determining the boiling point utilizes a capillary tube and a small
sample volume, often carried out in a Thiele tube or a similar heating apparatus.[8]

Micro-Boiling Point (Capillary) Method Protocol:

e Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube or fusion tube.[2][8] A capillary tube, sealed at one end, is inverted and placed
into the liquid with the open end submerged.[2][8]

o Apparatus Setup: The test tube assembly is attached to a thermometer, with the sample
positioned near the thermometer bulb. This is then immersed in a heating bath, such as a
Thiele tube filled with oil, or placed in a heating block.[8]
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o Heating and Observation: The apparatus is heated gently.[7] As the temperature rises, the air
trapped in the capillary tube will expand and exit as bubbles.[4] The heating is continued until
a continuous and rapid stream of bubbles emerges from the capillary tube, indicating that the
liquid's vapor is now escaping.[4][7]

» Cooling and Data Recording: The heat source is then removed, and the apparatus is allowed
to cool.[4][8] The boiling point is the temperature at which the liquid begins to be drawn up
into the capillary tube.[4][8] This occurs when the vapor pressure inside the capillary equals
the external atmospheric pressure.

e Pressure Correction: It is important to record the atmospheric pressure at the time of the
measurement, as boiling points are pressure-dependent.[9] Observed boiling points can be
corrected to standard pressure (760 mmHg) using a nomograph or appropriate formulas.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining
the melting and boiling points of a chemical substance.
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Prepare Sample:
- Finely powder the solid

- Pack 2-3 mm into a sealed capillary tube

Setup Apparatus:
- Attach capillary to thermometer
- Place in heating block or Thiele tube

Heat Slowly
(~1-2°C / min)

Observe Melting

Melting Begins Melting Complete

Record T1: Record T2:
First liquid drop appears Sample is completely liquid

Report Melting Point Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Prepare Sample:
- Place liquid in a small test tube

- Insert an inverted sealed capillary tube

Setup Apparatus:
- Attach tube to thermometer
- Place in heating block or Thiele tube

Heat Gently

Not yet continuous

Observe Bubbles

Rapid, continuous stream

Remove Heat Source

Observe Cooling

iquid enters capillary

Record Temperature:
Liquid enters capillary tube

Correct for Atmospheric Pressure

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 1-Methylindene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469689#physical-properties-of-1-methylindene-
such-as-boiling-and-melting-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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